6-Isopropylnicotinic acid hydrochloride

• IUPAC Name: 6-propan-2-ylpyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c1-6(2)8-4-3-7(5-10-8)9(11)12;/h3-6H,1-2H3,(H,11,12);1H
• InChI Key: KCTAJFRERGSOOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C=C1)C(=O)O.Cl
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol

Description

6-Isopropylnicotinic acid hydrochloride (6-IPNA-HCl) is an organic compound and a derivative of nicotinic acid (vitamin B3). It is a white, crystalline solid with a molecular formula of C7H9NO2•HCl. 6-IPNA-HCl has a wide range of applications, including use as a pharmaceutical intermediate, in biochemical research, and in laboratory experiments.

Scientific Research Applications

Chemical Synthesis and Derivatization

• Derivatization of Proteins : A study on the derivatization of the N-terminal of proteins using deuterated methyl groups of nicotinic acid derivatives highlights the utility of these compounds in biochemical applications. The research demonstrates how nicotinic acid derivatives, by extension, could be utilized in protein labeling and structural analysis (H. Tsumoto et al., 2003).

Material Science and Photophysics

• Merocyanine Polymers : Research into the synthesis and solution isomerization behavior of main-chain copolymers incorporating spiropyran and merocyanine demonstrates the potential of nicotinic acid derivatives in creating responsive materials. These materials could have applications in photovoltaics and sensors due to their photochromic properties (H. Komber et al., 2014).

Environmental Science

• Pesticide Degradation : Studies on the degradation kinetics and mechanisms of pesticides in the presence of ozone and chlorine suggest the environmental relevance of nicotinic acid derivatives. These compounds can serve as models for understanding the environmental fate of structurally similar agrochemicals (Yin Li et al., 2019).

Drug Delivery Systems

• Microemulsions for Dermal Drug Delivery : Research on microemulsions as carriers for transdermal drug delivery highlights the role of nicotinic acid derivatives in enhancing drug solubility and permeation through the skin. The study emphasizes the versatility of microemulsions in incorporating a wide range of drug molecules, suggesting potential applications for nicotinic acid derivatives in formulating topical therapies (A. Azeem et al., 2009).

Analytical Chemistry

• Ion Chromatography for Environmental Analysis : The development of ion chromatographic methods for the determination of nitenpyram and its metabolite 6-chloronicotinic acid in environmental samples underscores the importance of nicotinic acid derivatives in analytical chemistry. This research provides a basis for the detection and quantification of pesticide residues, offering insights into environmental monitoring and safety assessments (Nadeem Muhammad et al., 2018).

Mechanism of Action

Mode of Action

It’s known that the compound’s interaction with its targets can lead to changes at the molecular and cellular level .

Biochemical Pathways

It’s possible that this compound may interact with multiple pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Action Environment

Factors such as temperature, pH, and the presence of other compounds can potentially affect its action .